1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: 2,2-dichloro-1-(5,6-dimethylbenzimidazol-1-yl)ethanone
• InChI: InChI=1S/C11H10Cl2N2O/c1-6-3-8-9(4-7(6)2)15(5-14-8)11(16)10(12)13/h3-5,10H,1-2H3
• InChI Key: RPAOHGIYBJADOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)C(Cl)Cl
• Molecular Formula: C11H10Cl2N2O
• Molecular Weight: 257.11 g/mol

Description

1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole is a chemical compound that has been used in scientific research for several years. It is a benzimidazole derivative that has been synthesized using various methods. This chemical compound has shown promising results in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole is not fully understood. However, it has been suggested that it inhibits the activity of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This results in the inhibition of cellular processes that are regulated by CK2, including cell proliferation and differentiation.
Biochemical and Physiological Effects:
1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce the levels of reactive oxygen species in cells, which can lead to the prevention of oxidative stress-related diseases. Additionally, this chemical compound has been shown to inhibit the activity of CK2, which is involved in various cellular processes, including cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole has several advantages and limitations for lab experiments. One advantage is that it can be synthesized using various methods, making it readily available for scientific research. Another advantage is that it has shown promising results in various scientific research applications, including its use as an inhibitor of protein kinase CK2. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use in scientific research.

Future Directions

There are several future directions for the use of 1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole in scientific research. One direction is the development of more potent inhibitors of protein kinase CK2 using this chemical compound as a starting point. Another direction is the development of fluorescent probes for the detection of reactive oxygen species using this chemical compound as a scaffold. Additionally, more research is needed to fully understand the mechanism of action of this chemical compound, which could lead to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole has been achieved using various methods. One of the most common methods involves the reaction of 5,6-dimethylbenzimidazole with dichloroacetyl chloride in the presence of a base, such as triethylamine or pyridine. The reaction takes place under reflux conditions, and the product is obtained by simple workup and purification.

Scientific Research Applications

1-(dichloroacetyl)-5,6-dimethyl-1H-benzimidazole has been used in various scientific research applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been used as an inhibitor of protein kinase CK2, which is involved in various cellular processes, including cell proliferation and differentiation. Additionally, this chemical compound has been used in the development of fluorescent probes for the detection of reactive oxygen species.